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Compound of Interest

Compound Name: Potassium 4-bromo-2,6-xylenolate

Cat. No.: B12650268

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific safety data sheet (SDS) for Potassium 4-bromo-2,6-xylenolate (CAS
No. 85712-09-0) is readily available in public databases. This guide infers safety and handling
precautions from the available data for the structurally related parent compound, 4-bromo-2,6-
xylenol (CAS No. 2374-05-2). The information provided should be used as a guideline and
supplemented with a thorough risk assessment before handling.

Introduction

Potassium 4-bromo-2,6-xylenolate is an organic potassium salt that requires careful handling
due to its potential health hazards. This technical guide provides a comprehensive overview of
the known safety information, handling precautions, and emergency procedures to ensure the
safe use of this compound in a laboratory and research setting. The recommendations herein
are primarily based on the toxicological and hazard data of its parent compound, 4-bromo-2,6-
xylenol.

Hazard Identification and Classification

Based on the data for 4-bromo-2,6-xylenol, Potassium 4-bromo-2,6-xylenolate should be
treated as a hazardous substance. The primary hazards are expected to be:

o Skin Irritation: Causes skin irritation upon contact.[1]
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o Serious Eye Irritation: Causes serious eye irritation.[1]
e Respiratory Irritation: May cause respiratory irritation if inhaled.[1]
o Harmful if Swallowed: May be harmful if ingested.

The GHS hazard classifications for the parent compound, 4-bromo-2,6-xylenol, are

summarized in the table below.

Table 1: GHS Hazard Classification for 4-bromo-2,6-

xylenol
Hazard Class Hazard Category
Skin Irritation Category 2
Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure
) Category 3
(Respiratory system)

Physical and Chemical Properties

Specific physical and chemical data for Potassium 4-bromo-2,6-xylenolate are limited. The
table below includes information for the parent compound, 4-bromo-2,6-xylenol, for reference.

Table 2: Physical and Chemical Properties of 4-bromo-
2,6-xylenol
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Property Value

Molecular Formula C8H9BroO

Molecular Weight 201.06 g/mol
Appearance White to off-white solid
Melting Point 74-78 °C

Boiling Point Not available
Solubility Low water solubility

Toxicology Data

Limited quantitative toxicity data is available. The following data is for 4-bromo-2,6-xylenol.

Route Species Value

Intraperitoneal LD50 Mouse 650 mg/kg[2]

Experimental Protocols: Safe Handling Procedures

The following protocols are recommended for handling Potassium 4-bromo-2,6-xylenolate in
a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following is a
general guideline:

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: A lab coat should be worn. For larger quantities or where there is
a risk of splashing, additional protective clothing may be necessary.
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o Respiratory Protection: If handling the powder outside of a fume hood or in a poorly
ventilated area, a NIOSH-approved respirator with a particulate filter is recommended.

Engineering Controls

» Ventilation: Handle Potassium 4-bromo-2,6-xylenolate in a well-ventilated area. A chemical
fume hood is recommended for all procedures that may generate dust or aerosols.

o Eye Wash and Safety Shower: An eye wash station and safety shower must be readily
accessible in the work area.

General Handling Precautions

e Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Keep containers tightly closed when not in use.

Storage

e Store in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.

» Store in a tightly sealed container.

Spill and Disposal Procedures

e Spills: In case of a spill, wear appropriate PPE. Carefully sweep up the solid material,
avoiding dust generation, and place it in a sealed container for disposal. Clean the spill area
with a suitable solvent and then wash with soap and water.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Emergency Procedures
First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Potassium 4-
bromo-2,6-xylenolate.
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Caption: Logical workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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potassium-4-bromo-2-6-xylenolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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